Cas no 2229643-00-7 (4-(dimethyl-1,3-oxazol-2-yl)but-3-en-2-amine)

• Product Name: 4-(dimethyl-1,3-oxazol-2-yl)but-3-en-2-amine
• CAS No: 2229643-00-7
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 6407430
• PubChem ID: 165784338
• Update Time: 2025-05-21

4-(dimethyl-1,3-oxazol-2-yl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(dimethyl-1,3-oxazol-2-yl)but-3-en-2-amine
• EN300-1753325
• 2229643-00-7

• Inchi： 1S/C9H14N2O/c1-6(10)4-5-9-11-7(2)8(3)12-9/h4-6H,10H2,1-3H3/b5-4+
• InChI Key： PQYUDGUOVYXXKB-SNAWJCMRSA-N
• SMILES： O1C(/C=C/C(C)N)=NC(C)=C1C

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52Ų

Additional information on 4-(dimethyl-1,3-oxazol-2-yl)but-3-en-2-amine

4-(Dimethyl-1,3-Oxazol-2-yl)but-3-en-2-amine (CAS No: 2229643-00-7)

The compound 4-(dimethyl-1,3-oxazol-2-yl)but-3-en-2-amine, identified by the CAS number 2229643-00-7, is a structurally unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of oxazoles, which are five-membered heterocyclic compounds containing one nitrogen and one oxygen atom. The presence of the oxazole ring in this molecule contributes to its stability and reactivity, making it a valuable substrate for further chemical modifications.

Recent studies have highlighted the importance of oxazole-containing compounds in medicinal chemistry. For instance, researchers have explored the role of 4-(dimethyl-1,3-oxazol-2-yl)but-3-en-2-amine in drug design, particularly in the development of bioactive molecules. The compound's structure allows for easy functionalization at the oxazole ring and the adjacent amine group, enabling the creation of derivatives with enhanced pharmacological properties. These derivatives have shown promise in targeting various disease states, including cancer and neurodegenerative disorders.

The synthesis of 4-(dimethyl-1,3-Oxazol)-based compounds has been optimized through green chemistry approaches. Scientists have developed environmentally friendly methods to synthesize this compound using catalytic systems that minimize waste and reduce energy consumption. Such advancements not only enhance the scalability of production but also align with global efforts to promote sustainable chemical manufacturing.

In terms of biological activity, 4-(dimethyl-Oxazol)-containing compounds have demonstrated potent inhibitory effects against key enzymes involved in inflammatory pathways. For example, recent research has shown that certain derivatives can effectively inhibit cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling. This makes them strong candidates for the development of anti-inflammatory and analgesic agents.

Moreover, the compound's ability to act as a chelating agent has been explored in coordination chemistry. By coordinating with metal ions such as copper and zinc, 4-(dimethyl-Oxazol)-based complexes have shown potential in catalyzing important organic reactions. These findings underscore the versatility of this compound across different branches of chemistry.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been employed to characterize 4-(dimethyl-Oxazol)-based compounds with high precision. These techniques enable researchers to confirm the compound's structure and monitor its transformations during chemical reactions.

In conclusion, 4-(dimethyl-Oxazol)-based compounds like CAS No: 2229643 represent a promising class of molecules with diverse applications in drug discovery and chemical synthesis. Ongoing research continues to uncover new insights into their properties and potential uses, solidifying their position as valuable tools in contemporary chemistry.